Tert-butyl 4-[1-[(2-chloroacetyl)amino]ethyl]-4-hydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[1-[(2-chloroacetyl)amino]ethyl]-4-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C14H25ClN2O4/c1-10(16-11(18)9-15)14(20)5-7-17(8-6-14)12(19)21-13(2,3)4/h10,20H,5-9H2,1-4H3,(H,16,18)
• InChI Key: HTKRHGUBMPKJDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCN(CC1)C(=O)OC(C)(C)C)O)NC(=O)CCl
• Molecular Formula: C14H25ClN2O4
• Molecular Weight: 320.81 g/mol

Description

Tert-butyl 4-[1-[(2-chloroacetyl)amino]ethyl]-4-hydroxypiperidine-1-carboxylate, commonly known as TCHP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TCHP is a piperidine derivative that exhibits unique biological properties, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of TCHP is not well understood. However, studies have suggested that TCHP may exert its antimicrobial effects by disrupting bacterial cell wall synthesis, while its anti-inflammatory effects may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
TCHP has been shown to exhibit a range of biochemical and physiological effects. In addition to its antimicrobial and anti-inflammatory properties, TCHP has been shown to possess antioxidant activity, which could be useful in the treatment of oxidative stress-related disorders. TCHP has also been shown to exhibit analgesic effects, which could be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of TCHP is its broad-spectrum antimicrobial activity, which makes it a promising candidate for the development of new antibiotics. Additionally, TCHP exhibits low toxicity, which is an important consideration for drug development. However, one of the limitations of TCHP is its relatively low solubility in water, which could limit its bioavailability.

Future Directions

There are several potential future directions for research on TCHP. One area of interest is the development of new antibiotics based on TCHP. Additionally, further research is needed to elucidate the exact mechanism of action of TCHP and to identify potential targets for drug development. Finally, studies are needed to investigate the potential use of TCHP in the treatment of various inflammatory disorders and oxidative stress-related disorders.
Conclusion:
Tert-butyl 4-[1-[(2-chloroacetyl)amino]ethyl]-4-hydroxypiperidine-1-carboxylate, or TCHP, is a promising chemical compound that exhibits unique biological properties. Its broad-spectrum antimicrobial activity, anti-inflammatory properties, and low toxicity make it a promising candidate for drug development. Further research is needed to fully elucidate the mechanism of action of TCHP and to identify potential targets for drug development.

Synthesis Methods

TCHP can be synthesized through a multistep process involving the reaction of tert-butyl 4-hydroxypiperidine-1-carboxylate with 2-chloroacetyl chloride and subsequent treatment with sodium hydroxide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

TCHP has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that TCHP exhibits significant antimicrobial activity against a range of bacterial and fungal strains, making it a promising candidate for the development of new antibiotics. Additionally, TCHP has been shown to possess potent anti-inflammatory properties, which could be useful in the treatment of various inflammatory disorders.